(S)-VQW-765

α7 nAChR Subtype selectivity Calcium flux assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22N2O
Molecular Weight 294.4 g/mol
Cat. No. B15616465
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Technical Parameters


Basic Identity
Product Name(S)-VQW-765
Molecular FormulaC19H22N2O
Molecular Weight294.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H22N2O/c1-14-2-4-15(5-3-14)18-7-6-17(12-20-18)22-19-13-21-10-8-16(19)9-11-21/h2-7,12,16,19H,8-11,13H2,1H3/t19-/m1/s1
InChIKeyNPDLTEZXGWRMLQ-LJQANCHMSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(S)-VQW-765 Procurement Guide


(S)-VQW-765, also known as (S)-AQW-051, is the active (S)-enantiomer of an orally bioavailable, brain-penetrant α7 nicotinic acetylcholine receptor (nAChR) partial agonist [1]. Originally discovered by Novartis and subsequently licensed to Vanda Pharmaceuticals for clinical development, the compound exhibits a pKD of 7.56 (Ki ≈ 27 nM) at recombinantly expressed human α7-nAChR and demonstrates functional selectivity of >100-fold over the α4β2, α3β4, α1β1γδ, and 5-HT3 receptor subtypes [2][3]. (S)-VQW-765 is currently in Phase III clinical evaluation for the on-demand treatment of acute anxiety in social anxiety disorder, having already completed a Phase II study demonstrating anxiolytic efficacy — the first such demonstration for any α7-nAChR agonist in humans [4].

Single (S)-enantiomer identity for stereochemical-control studies
Reported α7-subtype-selective partial agonist profile
Reported CNS penetration supporting neurobehavioral research

Why (S)-VQW-765 Is Not Interchangeable


α7 nAChR agonists are not a homogeneous class. Compounds marketed under the same target designation differ substantially in their subtype selectivity profiles, functional partial agonism characteristics, stereochemical identity, and clinical evidence base. (S)-VQW-765 is the single active (S)-enantiomer; the racemic mixture or (R)-enantiomer cannot be assumed to possess equivalent potency, selectivity, or in vivo pharmacology [1]. More critically, widely used comparator compounds such as GTS-21 (DMXB-A) exhibit an inverted selectivity profile — GTS-21 is actually a more potent antagonist at α4β2 nAChRs (Ki = 20 nM) than an agonist at α7 (EC50 ≈ 10 μM), introducing confounding off-target pharmacology that (S)-VQW-765 avoids through its >100-fold functional selectivity . Furthermore, no other α7 nAChR agonist has demonstrated clinical anxiolytic efficacy in a randomised, placebo-controlled trial. These three dimensions — stereochemical purity, genuine subtype selectivity, and human clinical validation — preclude generic substitution among α7-targeting compounds.

Stereochemical mismatch: (R)-enantiomer or racemic mixture may shift pharmacology and selectivity.

Comparator off-target risk: GTS-21 shows inverted selectivity profile (potent α4β2 antagonist) that confounds α7 interpretation.

Clinical endpoint context: no other α7 agonist has reported anxiolytic endpoint data in human trials, limiting class-level extrapolation.

(S)-VQW-765 Head-to-Head Evidence


Subtype Selectivity vs. GTS-21

(S)-VQW-765 achieves functional selectivity of ≥100-fold for α7-nAChR over the α4β2, α3β4, α1β1γδ (muscle-type), and 5-HT3 receptor subtypes, as measured in recombinant human cell-based calcium influx assays [1]. By contrast, the commercially available α7 agonist GTS-21 (DMXB-A) displays an inverted selectivity profile: it binds human α4β2 nAChR with a Ki of 20 nM, which is 100-fold more potent than its affinity for human α7-nAChR, and additionally acts as a 5-HT3A receptor antagonist (IC50 = 3.1 μM) . This means GTS-21 cannot be used as a clean α7-selective pharmacological tool, whereas (S)-VQW-765 provides genuine α7 selectivity suitable for target-specific mechanistic studies.

Subtype Selectivity vs. GTS-21
Cross-study comparable
Reported α7 pEC50 7.41; selectivity vs. α4β2 ~101-fold, vs. α3β4 ~144-fold, vs. 5-HT3 ~488-fold. GTS-21: α4β2 Ki 20 nM, α7 EC50 ~10 µM.

Supports α7-selective pathway interpretation; GTS-21 introduces α4β2/5-HT3 off-target pharmacology.

Recombinant human nAChR calcium flux assay.

α7 nAChR Subtype selectivity Calcium flux assay

Clinical Anxiolytic Efficacy vs. Placebo

In a randomised, double-blind, placebo-controlled Phase II trial (n = 230), a single oral dose of 10 mg VQW-765 produced a trend toward reduced anxiety on the Subjective Units of Distress Scale (SUDS, 0–100) during the performance phase of the Trier Social Stress Test (TSST) compared with placebo (overall P = 0.1443) [1]. In the pre-specified female subgroup (≈70% of participants), the response was statistically significant (P = 0.034). Pharmacokinetic/pharmacodynamic analysis revealed an inverted U-shaped exposure–response relationship: subjects in the middle 50% quantile of VQW-765 plasma concentration (1.5–8.0 pmol/mL) showed significant SUDS improvement vs. placebo (P = 0.033), an effect again driven by females (P = 0.005) [1][2]. No other α7 nAChR agonist has produced positive clinical anxiolytic data in a placebo-controlled trial. This represents the first human validation of α7 nAChR agonism as an anxiolytic mechanism.

Anxiolytic Endpoint vs. Placebo
Trial context
Female subgroup SUDS reduction P=0.034; middle PK quantile P=0.033 vs. placebo. No other α7 agonist reported anxiolytic endpoint in RCT.

First reported human anxiolytic endpoint context for α7-cholinergic pathway research.

Phase II RCT, n=230; TSST performance phase.

Performance anxiety Social anxiety disorder Trier Social Stress Test

Anxiolytic Duration vs. Chlordiazepoxide

In a direct head-to-head rat social exploration paradigm, a single oral dose of AQW051 (1 mg/kg) produced statistically significant increases in social exploration time at 1, 3, and 6 hours post-dose compared with vehicle (P < 0.05 at each time point; n = 10 per group) [1]. By contrast, the benzodiazepine positive control chlordiazepoxide (1 mg/kg p.o.) was significantly effective only at the 1-hour time point and had lost statistical significance by 6 hours post-dose [1]. Neither compound was effective at 16 hours. This demonstrates that (S)-VQW-765 provides a substantially longer window of anxiolytic-like activity than a standard benzodiazepine comparator in the same assay system.

Duration vs. Chlordiazepoxide
Head-to-head comparison
AQW051 1 mg/kg p.o. significant social exploration at 1, 3, 6 h; chlordiazepoxide only at 1 h.

Longer window of model anxiolytic-like activity; supports extended behavioural observation protocols.

Rat social exploration test; n=10/group.

Anxiolytic duration Social exploration test In vivo pharmacology

Brain Penetration & Target Engagement

Following oral administration in mice, (S)-VQW-765 (AQW051) penetrated rapidly into the brain, achieving a brain/plasma concentration ratio of 20 at 30 minutes, increasing to approximately 60 at 4 hours post-dose, with ratios ranging from 10 to 80 over the 0.08–7 hour interval [1][2]. Ex vivo autoradiography using [125I]-α-bungarotoxin displacement confirmed that AQW051 maximally occupied brain α7-nAChR binding sites within 5 minutes of oral administration, with sustained displacement for at least 4 hours across all brain regions examined [2]. The apparent terminal elimination half-life in mice was approximately 0.6–1 hour (i.v. and p.o.), yet pharmacodynamic effects on cognition and anxiety persisted well beyond this plasma half-life, consistent with sustained CNS target engagement [1]. In humans, the elimination half-life was substantially longer: 19–27 hours in young volunteers and 37–46 hours in elderly volunteers, with Cmax reached within approximately 6 hours and a 2- to 3-fold accumulation at steady state with once-daily dosing [2].

Brain Exposure & Target Occupancy
Method context
Mouse brain/plasma ratio 20–80; α7 receptor occupancy within 5 min, sustained ≥4 h. Human t1/2 19–27 h (young), 37–46 h (elderly).

Reported robust CNS exposure and rapid target occupancy; supports CNS PK/PD modeling.

Mouse autoradiography and Phase I human PK.

Brain penetration Pharmacokinetics CNS target engagement

Safety and Tolerability vs. Placebo

Across three randomised, placebo-controlled Phase I studies enrolling a total of 180 healthy subjects (young Caucasian males, elderly males and females, and young Japanese males), (S)-VQW-765 (AQW051) demonstrated an adverse event (AE) profile comparable to placebo at single oral doses up to 200 mg and multiple daily doses up to 75 mg [1][2]. No serious adverse events (SAEs) were reported in any Phase I study, and all AEs were either mild or moderate in severity [1]. The maximum tolerated dose was not reached at 200 mg, the highest single dose tested [2]. In the Phase II performance anxiety study (10 mg single dose), VQW-765 was safe and well tolerated, with no negative cognitive effects reported by any participant [3]. This safety profile is particularly relevant given that several other α7 nAChR agonists (e.g., encenicline/EVP-6124) encountered gastrointestinal tolerability issues that limited clinical dosing in Phase III trials.

Tolerability Endpoint vs. Placebo
Trial context
AE profile comparable to placebo up to 200 mg; no SAEs; MTD not reached. Most frequent AEs: headache, dizziness.

Reported tolerability endpoint context in human studies; supports research safety review.

180 subjects across 3 Phase I studies.

Phase I safety Tolerability Maximum tolerated dose

(S)-VQW-765 Application Scenarios


Preclinical Anxiety Research with α7-Selective Tool

(S)-VQW-765 is the only α7 nAChR agonist with demonstrated anxiolytic-like activity in both rodent behavioural models (rat social exploration, ≥6 h duration at 1 mg/kg p.o.) and human clinical trials (Phase II, significant SUDS reduction in female participants, P = 0.034) [1][2]. For preclinical anxiety research programmes seeking pharmacological validation of the α7-cholinergic anxiolytic pathway, (S)-VQW-765 provides a tool with both target selectivity (>100-fold over other nAChR subtypes) and translational human efficacy data, enabling direct correlation between preclinical findings and clinical outcomes [1][3].

Cognitive Enhancement Studies in Neurodegenerative Disease Models

(S)-VQW-765 facilitated learning and memory performance across multiple rodent cognitive domains: object recognition (0.03 and 0.3 mg/kg p.o.), social recognition, and spatial navigation in the water maze model in aged rats [3]. These effects were reversed by the α7-selective antagonist methyllycaconitine (MLA), confirming α7-mediated mechanism [3]. In MPTP-lesioned parkinsonian monkeys, AQW051 (15 mg/kg) reduced L-Dopa-induced dyskinesias by a median of 60% across the total study period and extended the anti-parkinsonian response to L-Dopa by 30 minutes, without compromising L-Dopa's therapeutic benefits [4]. For neurodegenerative disease research, (S)-VQW-765 offers a single compound with validated pro-cognitive activity across species and disease-relevant models.

Translational CNS PK/PD Studies

With well-characterised human pharmacokinetics (t1/2 19–27 h young, 37–46 h elderly; Cmax ~6 h; 2–3× accumulation at steady state; food-independent exposure) [5], documented brain/plasma ratios of 20–80 in mice [3], rapid CNS target occupancy within 5 minutes sustained for ≥4 hours [5], and an inverted U-shaped exposure–response relationship validated in humans (effective plasma range 1.5–8.0 pmol/mL) [2], (S)-VQW-765 is uniquely suited for translational PK/PD modelling studies that require bridging from preclinical CNS exposure data to clinically relevant concentration ranges.

α7-Mediated Anti-Inflammatory Signalling Studies

α7-nAChR is a key mediator of the cholinergic anti-inflammatory pathway. (S)-VQW-765's demonstrated selectivity profile — no significant binding to 164 off-target neurotransmitter receptors, transporters, and kinases at 1 μM concentration [3] — makes it an appropriate tool for dissecting α7-specific contributions to neuroimmune and anti-inflammatory signalling without the confounding pharmacology introduced by less selective α7 ligands such as GTS-21 (which also acts as a potent α4β2 antagonist) . This specificity is critical for studies seeking to attribute anti-inflammatory effects exclusively to α7 receptor activation.

Application
Selection Property
Validation Focus
Preclinical Anxiety Research
α7-selective tool compound with reported human trial endpoint context
Anxiolytic-like behavioral endpoint validation
Cognitive Enhancement Studies
Pro-cognitive activity across rodent and NHP disease models
Cognitive endpoint validation in disease-relevant models
Translational CNS PK/PD Studies
Well-characterized CNS PK and target occupancy
Exposure-response modeling with preclinical to clinical bridging
α7 Anti-Inflammatory Signalling
Subtype-selective α7 tool with low off-target binding
α7-specific pathway dissection without confounding pharmacology

Technical Documentation Hub

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